1-Chloro-3-methylpyrrolo[1,2-a]pyrazine
CAS No.: 1025054-90-3
Cat. No.: VC3307223
Molecular Formula: C8H7ClN2
Molecular Weight: 166.61 g/mol
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Specification
CAS No. | 1025054-90-3 |
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Molecular Formula | C8H7ClN2 |
Molecular Weight | 166.61 g/mol |
IUPAC Name | 1-chloro-3-methylpyrrolo[1,2-a]pyrazine |
Standard InChI | InChI=1S/C8H7ClN2/c1-6-5-11-4-2-3-7(11)8(9)10-6/h2-5H,1H3 |
Standard InChI Key | CSVDZEVPLXGDGS-UHFFFAOYSA-N |
SMILES | CC1=CN2C=CC=C2C(=N1)Cl |
Canonical SMILES | CC1=CN2C=CC=C2C(=N1)Cl |
Introduction
Chemical Structure and Properties
Basic Structural Information
1-Chloro-3-methylpyrrolo[1,2-a]pyrazine features a fused ring system with distinct structural identifiers. Its molecular structure consists of a pyrrole ring fused to a pyrazine ring, with a chlorine atom at position 1 and a methyl group at position 3. This arrangement gives the compound its unique chemical and physical characteristics.
Structural Representations
The compound can be represented through various chemical notations that allow for precise identification and structural analysis:
Physical and Chemical Properties
Predicted Collision Cross Section Data
Mass spectrometry analysis of 1-Chloro-3-methylpyrrolo[1,2-a]pyrazine yields valuable collision cross section (CCS) data for various adduct forms. These measurements are crucial for identification and characterization in analytical chemistry applications.
Adduct | m/z | Predicted CCS (Ų) |
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[M+H]⁺ | 167.03705 | 128.8 |
[M+Na]⁺ | 189.01899 | 145.0 |
[M+NH₄]⁺ | 184.06359 | 138.9 |
[M+K]⁺ | 204.99293 | 138.7 |
[M-H]⁻ | 165.02249 | 131.1 |
[M+Na-2H]⁻ | 187.00444 | 137.1 |
[M]⁺ | 166.02922 | 132.2 |
[M]⁻ | 166.03032 | 132.2 |
Related Compounds and Structural Comparisons
Structural Analogs
Understanding the properties of 1-Chloro-3-methylpyrrolo[1,2-a]pyrazine can be enhanced by examining structurally related compounds:
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1-Methylpyrrolo[1,2-a]pyrazine:
This non-chlorinated analog provides a useful comparison for understanding how the chlorine substituent affects the chemical and physical properties of the pyrrolo[1,2-a]pyrazine scaffold.
Pyrrolo[1,2-a]pyrazine Scaffold
The core pyrrolo[1,2-a]pyrazine structure appears in several compounds documented in chemical literature. For instance, research has been conducted on compounds such as Pyrido[3,2-e]pyrrolo[1,2-a]pyrazine and 2-Methylpyrido[3,2-e]pyrrolo[1,2-a]pyrazine, which share the fundamental pyrrolo[1,2-a]pyrazine motif but with additional structural modifications .
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